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Compound of Interest

Compound Name: 5-Chloro-1-methylimidazole nitrate

Cat. No.: B1450983 Get Quote

This guide provides immediate, essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 5-Chloro-1-
methylimidazole nitrate. It is intended for researchers, scientists, and drug development

professionals.

Chemical Identifier:

Name: 5-Chloro-1-methylimidazole nitrate

CAS Number: 4531-53-7

Molecular Formula: C4H6ClN3O3

Hazard Summary
5-Chloro-1-methylimidazole nitrate is a chemical that poses significant health risks. It is

harmful if swallowed, inhaled, or comes into contact with skin, and it can cause serious eye

damage.[1] As a nitrate compound, it is also a strong oxidizer and may intensify fires.[2]
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Hazard Classification GHS Hazard Statement Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][3]

Acute Toxicity, Dermal H312
Harmful in contact with skin.[1]

[3]

Serious Eye Damage H318
Causes serious eye damage.

[1][3]

Acute Toxicity, Inhalation H332 Harmful if inhaled.[1][3]

Skin Irritation H315 Causes skin irritation.[4]

Eye Irritation H319
Causes serious eye irritation.

[4]

Specific target organ toxicity —

Single exposure
H335

May cause respiratory

irritation.[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to ensure personal safety.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles are

required. A face shield should

be worn over safety glasses

when there is a risk of

splashing.[5][6]

To protect against serious eye

damage from splashes or dust.

[1]

Hand Protection

Chemical-resistant gloves

(nitrile is recommended) must

be worn.[2][5] Consider

double-gloving.[5]

To prevent skin absorption and

irritation.[1][4]

Body Protection

A laboratory coat must be

worn, fully buttoned.[5] For

tasks with a high risk of

splashing, a chemical-resistant

apron over the lab coat is

advised.[7]

To protect the skin from

contact with the chemical.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

limit dust and vapor inhalation.

[2][5] If a fume hood is not

available, a full-face respirator

with multi-purpose combination

respirator cartridges is

necessary.[2]

To prevent inhalation of the

harmful substance.[1]

Footwear

Closed-toe shoes must be

worn at all times in the

laboratory.[5]

To protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[5]
Verify that an eyewash station and safety shower are accessible and unobstructed.[8]
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Gather all necessary PPE and ensure it is in good condition.
Prepare all necessary equipment and reagents before handling the chemical.

2. Handling the Chemical:

Don the appropriate PPE as outlined in the table above.
Conduct all manipulations of 5-Chloro-1-methylimidazole nitrate, especially weighing and
transferring of the solid, within the chemical fume hood to minimize inhalation exposure.[2]
Avoid the formation of dust.[5]
Keep the container tightly closed when not in use.
Avoid contact with skin, eyes, and clothing.[2]
Wash hands thoroughly after handling, even if gloves were worn.[5]

3. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[9]
Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention.[9]
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[9]
Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][9]
Spill: Evacuate the area. For small spills, use an inert absorbent material (e.g., sand,
vermiculite) to collect the spilled solid. Place the absorbed material into a suitable, labeled
container for disposal.[8][10] Ensure adequate ventilation.

Disposal Plan
Waste Generation: All materials contaminated with 5-Chloro-1-methylimidazole nitrate,

including used gloves, weigh boats, and absorbent materials from spills, must be considered

hazardous waste.

Waste Collection: Dispose of solutions and contaminated solids in a designated, labeled

hazardous waste container.[2] The container should be kept closed at all times.

Waste Disposal: The disposal of 5-Chloro-1-methylimidazole nitrate must be handled by a

certified chemical waste management company. Do not dispose of this chemical down the
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drain or in regular trash.[8][10] Follow all local, state, and federal regulations for hazardous

waste disposal.

Workflow for Safe Handling of 5-Chloro-1-
methylimidazole nitrate
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- Respirator (if no fume hood)

Handle Chemical in Fume Hood

Verify Engineering Controls:
- Certified Fume Hood

- Accessible Eyewash/Shower

Avoid Dust Formation Spill:
Evacuate & Contain

If Spill Occurs
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- Eye: Flush 15 min

- Skin: Wash with Soap/Water
- Inhalation: Fresh Air

- Ingestion: Rinse Mouth

If Exposure Occurs

Wash Hands After Handling
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Arrange for Professional
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Caption: Logical workflow for the safe handling and disposal of 5-Chloro-1-methylimidazole
nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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